Cas no 57840-45-6 (3,5-Heptanedione, 4-[6-(1,3-benzodioxol-5-yl)-3-ethyl-3-hexenyl]-)

• Product Name: 3,5-Heptanedione, 4-[6-(1,3-benzodioxol-5-yl)-3-ethyl-3-hexenyl]-
• CAS No: 57840-45-6
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 335549
• PubChem ID: 6479313
• Update Time: 2025-04-19

3,5-Heptanedione, 4-[6-(1,3-benzodioxol-5-yl)-3-ethyl-3-hexenyl]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione, 4-[6-(1,3-benzodioxol-5-yl)-3-ethyl-3-hexenyl]-
• 4-[6-(1,3-benzodioxol-5-yl)-3-ethylhex-3-enyl]heptane-3,5-dione
• 57840-45-6
• 4-[(E)-6-(1,3-benzodioxol-5-yl)-3-ethyl-hex-3-enyl]heptane-3,5-dione
• 4-(6-(Benzo[d][1,3]dioxol-5-yl)-3-ethylhex-3-en-1-yl)heptane-3,5-dione
• SCHEMBL11392580
• CHEMBL3274110
• 3,5-Heptanedione, 4-[(3E)-6-(1,3-benzodioxol-5-yl)-3-ethyl-3-hexenyl]-

• Inchi： 1S/C22H30O4/c1-4-16(10-12-18(19(23)5-2)20(24)6-3)8-7-9-17-11-13-21-22(14-17)26-15-25-21/h8,11,13-14,18H,4-7,9-10,12,15H2,1-3H3/b16-8+
• InChI Key： BQCWKDYUVAGNSI-LZYBPNLTSA-N
• SMILES： O=C(CC)C(C(CC)=O)CC/C(=C/CCC1=CC=C2C(=C1)OCO2)/CC

Computed Properties

• Exact Mass: 358.21440943g/mol
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6Ų